Cas no 6325-41-3 (3-Methyl-3-phenylbutanal)

3-Methyl-3-phenylbutanal Properties

Names and Identifiers

• 3-Methyl-3-phenylbutanal
• 3-METHYL-3-PHENYL-BUTANAL
• (+/-)-3-phenylbutanal
• 3,3-dimethyl-3-phenylpropionaldehyde
• 3-Methyl-3-phenyl-butyraldehyd
• 3-methyl-3-phenyl-butyraldehyde
• AC1L5NXE
• AC1Q6QI0
• AR-1I2764
• CTK5B8311
• Cumylacetaldehyde
• NSC29900
• 3-phenyl-3-methylbutanal
• COUZAGXGXFTWTH-UHFFFAOYSA-N
• RP22536
• AK141497
• ST24042315
• +Expand

• MDL： MFCD00156879
• InChIKey： COUZAGXGXFTWTH-UHFFFAOYSA-N
• Inchi： 1S/C11H14O/c1-11(2,8-9-12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• SMILES： O=C([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 162.10452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Heavy Atom Count: 12
• Complexity: 143
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.55320
• PSA: 17.07
• Boiling Point: 227°C at 760 mmHg